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Compound of Interest

Compound Name: 11-Dodecyn-4-one, 1-(acetyloxy)-

Cat. No.: B12534865 Get Quote

A comprehensive review of available scientific literature and chemical databases reveals that

"11-Dodecyn-4-one, 1-(acetyloxy)-" is a novel or exceptionally rare compound. At present,

there is no publicly available information regarding its specific chemical and physical properties,

synthesis protocols, experimental data, or biological activity. Consequently, a CAS (Chemical

Abstracts Service) number has not been assigned to this specific molecule.

This guide addresses the current information gap and provides context based on related

chemical structures for researchers, scientists, and drug development professionals interested

in this or similar molecules.

Compound Identification and Data Unavailability
Extensive searches of prominent chemical databases, including PubChem, and the broader

scientific literature did not yield any direct references to "11-Dodecyn-4-one, 1-(acetyloxy)-".
This absence of data indicates that the compound is likely not commercially available and has

not been synthesized or characterized in published research.

Therefore, quantitative data on properties such as molecular weight, boiling point, melting

point, and spectral data (NMR, IR, Mass Spectrometry) are not available. Similarly, there are no

established experimental protocols for its synthesis or purification.

Structural Features and Potential Areas of Interest
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The chemical name "11-Dodecyn-4-one, 1-(acetyloxy)-" describes a 12-carbon chain

(dodecane) with the following key functional groups:

An alkyne group at position 11 (a carbon-carbon triple bond).

A ketone group at position 4 (a carbon-oxygen double bond).

An acetate ester at position 1 (an acetyloxy group).

The combination of these functional groups—a terminal alkyne, a ketone, and an acetate ester

—suggests potential for diverse chemical reactivity and biological activity. Terminal alkynes are

versatile functional groups in organic synthesis, notably in "click chemistry" reactions (e.g.,

copper-catalyzed azide-alkyne cycloaddition), which are widely used in drug discovery and

bioconjugation. The ketone and ester functionalities could be susceptible to enzymatic

hydrolysis or participate in various metabolic pathways.

In Silico Predicted Properties (Theoretical)
In the absence of experimental data, computational methods can provide theoretical

estimations of a compound's properties. These predictions are based on its chemical structure

and can offer preliminary insights for researchers.

Table 1: Predicted Physicochemical Properties of 11-Dodecyn-4-one, 1-(acetyloxy)-

Property Predicted Value
Prediction
Software/Method

Molecular Formula C₁₄H₂₀O₃ -

Molecular Weight 236.31 g/mol -

XLogP3 3.2 -

Hydrogen Bond Donor Count 0 -

Hydrogen Bond Acceptor

Count
3 -

Rotatable Bond Count 8 -
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Note: These values are computationally generated and have not been experimentally verified.

Hypothetical Synthesis Workflow
While no specific synthesis protocol for this compound is published, a potential synthetic route

can be conceptualized based on standard organic chemistry principles. The following diagram

illustrates a possible logical workflow for the synthesis of "11-Dodecyn-4-one, 1-(acetyloxy)-".
This is a theoretical pathway and would require significant experimental optimization.
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Caption: Hypothetical synthetic workflow for 11-Dodecyn-4-one, 1-(acetyloxy)-.
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Potential Research Applications
Given its structural motifs, "11-Dodecyn-4-one, 1-(acetyloxy)-" could be a target for synthesis

in several research areas:

Drug Discovery: As a novel scaffold for the development of bioactive molecules. The ketone

and alkyne functionalities could serve as handles for further chemical modification to explore

structure-activity relationships.

Chemical Biology: The terminal alkyne could be used as a chemical probe for activity-based

protein profiling or for tagging and visualizing biological molecules.

Materials Science: Long-chain functionalized alkynes can be precursors for polymers and

other novel materials.

Conclusion and Future Directions
"11-Dodecyn-4-one, 1-(acetyloxy)-" represents an unexplored area of chemical space. The

lack of existing data presents an opportunity for original research in its synthesis,

characterization, and the exploration of its potential biological activities. Future research efforts

would need to focus on:

Developing a de novo synthetic route and optimizing reaction conditions.

Full characterization of the purified compound using modern analytical techniques (NMR,

HRMS, etc.).

Screening for biological activity in relevant assays based on its structural similarity to other

bioactive lipids or ketones.

This technical guide will be updated as new information on "11-Dodecyn-4-one, 1-(acetyloxy)-
" becomes available in the public domain.

To cite this document: BenchChem. [In-depth Technical Guide: 11-Dodecyn-4-one, 1-
(acetyloxy)-]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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